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Compound Name:
Methyl 5-chloro-2-

methoxynicotinate

Cat. No.: B1317250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a primary synthesis route for

Methyl 5-chloro-2-methoxynicotinate, a key intermediate in the development of various

pharmaceutical compounds. This document details the experimental protocols, presents

quantitative data in a structured format, and includes visualizations of the reaction pathway to

aid in understanding and replication.

Introduction
Methyl 5-chloro-2-methoxynicotinate, with the CAS number 82060-51-3, is a substituted

pyridine derivative. Its structural features make it a valuable building block in medicinal

chemistry for the synthesis of more complex molecules with potential therapeutic applications.

This guide focuses on a common and efficient two-step synthesis route commencing from 2-

Methoxynicotinic acid.

Synthesis Pathway Overview
The synthesis of Methyl 5-chloro-2-methoxynicotinate is primarily achieved through a two-

step reaction sequence:

Chlorination: The selective chlorination of 2-Methoxynicotinic acid at the 5-position of the

pyridine ring to yield 5-chloro-2-methoxynicotinic acid.
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Esterification: The subsequent Fischer esterification of 5-chloro-2-methoxynicotinic acid with

methanol to produce the final product, Methyl 5-chloro-2-methoxynicotinate.

This synthetic approach is advantageous due to the availability of the starting material and the

generally high yields achieved in each step.

Step 1: Chlorination
Step 2: Esterification

2-Methoxynicotinic acid 5-chloro-2-methoxynicotinic acid

NaOCl (aq)
Ambient Temperature 5-chloro-2-methoxynicotinic acid Methyl 5-chloro-2-methoxynicotinate

Methanol (CH3OH)
Conc. H2SO4

Heating

Click to download full resolution via product page

Caption: Two-step synthesis of Methyl 5-chloro-2-methoxynicotinate.

Experimental Protocols
Step 1: Synthesis of 5-chloro-2-methoxynicotinic acid
This procedure details the chlorination of 2-Methoxynicotinic acid using an aqueous solution of

sodium hypochlorite.[1]

Materials:

2-Methoxynicotinic acid

Aqueous sodium hypochlorite solution (e.g., commercial bleach)

Hydrochloric acid (1N)

Chloroform

Anhydrous magnesium sulfate

Procedure:
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To a well-stirred aqueous solution of sodium hypochlorite, add 2-Methoxynicotinic acid in a

single portion at ambient temperature.

Continue stirring the reaction mixture at room temperature. The reaction progress can be

monitored by Thin Layer Chromatography (TLC).

Upon completion of the reaction, acidify the mixture with 1N hydrochloric acid. This will

cause the product to precipitate.

Extract the precipitated product with chloroform.

Combine the organic extracts and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield 5-chloro-

2-methoxynicotinic acid.

Step 2: Synthesis of Methyl 5-chloro-2-
methoxynicotinate
This procedure describes the Fischer esterification of 5-chloro-2-methoxynicotinic acid.[1]

Materials:

5-chloro-2-methoxynicotinic acid

Methanol (anhydrous)

Concentrated sulfuric acid

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Ethyl acetate

Procedure:
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In a round-bottom flask equipped with a reflux condenser, dissolve 5-chloro-2-

methoxynicotinic acid in an excess of anhydrous methanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

Heat the reaction mixture to reflux and maintain for several hours (e.g., 3 hours).[1] Monitor

the reaction progress by TLC.

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol under reduced pressure.

Dissolve the residue in ethyl acetate and wash sequentially with a saturated sodium

bicarbonate solution and brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter and concentrate the organic layer under reduced pressure to obtain the crude Methyl
5-chloro-2-methoxynicotinate.

The crude product can be further purified by recrystallization or column chromatography.

Data Presentation
The following tables summarize the key quantitative data for the starting material, intermediate,

and final product.

Table 1: Physicochemical Properties
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Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Physical Form Purity (%)

2-

Methoxynicotinic

acid

C₇H₇NO₃ 153.14 Solid >98

5-chloro-2-

methoxynicotinic

acid

C₇H₆ClNO₃ 187.58 Solid >98

Methyl 5-chloro-

2-

methoxynicotinat

e

C₈H₈ClNO₃ 201.61 Solid >98[1]

Table 2: Reaction Data

Reaction Step
Starting
Material

Product Reagents Yield (%)

1. Chlorination

2-

Methoxynicotinic

acid

5-chloro-2-

methoxynicotinic

acid

NaOCl (aq) 75[1]

2. Esterification

5-chloro-2-

methoxynicotinic

acid

Methyl 5-chloro-

2-

methoxynicotinat

e

Methanol, Conc.

H₂SO₄
Not specified

Mandatory Visualization
The following diagram illustrates the logical workflow of the synthesis process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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